Cas no 1702993-63-2 (2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1702993-63-2
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 6062085
• PubChem ID: 103655491
• Update Time: 2025-10-28

2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione
• 1H-Azepine, 4-(1,1-dioxido-2-isothiazolidinyl)hexahydro-
• EN300-1091698
• 2-(azepan-4-yl)-1$l^{6},2-thiazolidine-1,1-dione
• 2-(Azepan-4-yl)isothiazolidine 1,1-dioxide
• 1702993-63-2

• Inchi： 1S/C9H18N2O2S/c12-14(13)8-2-7-11(14)9-3-1-5-10-6-4-9/h9-10H,1-8H2
• InChI Key： CMZFPSHIDFFZJH-UHFFFAOYSA-N
• SMILES： N1CCCC(N2CCCS2(=O)=O)CC1

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 355.3±52.0 °C(Predicted)
• pka: 10.39±0.40(Predicted)

Additional information on 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione

Comprehensive Overview of 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione (CAS No. 1702993-63-2): Properties, Applications, and Research Insights

The compound 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione (CAS No. 1702993-63-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including an azepane ring fused to a thiazolidine-1,1-dione core, this compound exhibits potential for diverse applications, particularly in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, given its ability to modulate biological targets.

One of the key reasons for the growing interest in 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione is its relevance to modern drug design. The thiazolidine-1,1-dione moiety is known for its presence in several FDA-approved drugs, particularly those targeting metabolic disorders. This has led to inquiries about whether this compound could serve as a precursor for novel therapeutics addressing conditions like diabetes or inflammation. Recent studies have also investigated its potential as a scaffold for kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, the azepane ring in CAS 1702993-63-2 offers intriguing possibilities. Its conformational flexibility and ability to engage in hydrogen bonding make it valuable for optimizing drug-like properties such as solubility and bioavailability. These attributes align with current trends in fragment-based drug discovery, where researchers seek modular components to assemble lead compounds efficiently. The compound’s stability under physiological conditions further enhances its appeal for medicinal chemistry applications.

Beyond pharmaceuticals, 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione has sparked interest in materials science. Its heterocyclic structure suggests potential utility in designing functional polymers or coordination complexes, particularly for catalytic systems. This versatility answers frequent search queries about "multipurpose heterocycles in advanced materials," reflecting broader industrial demand for adaptable chemical platforms.

Analytical characterization of CAS 1702993-63-2 reveals distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies highlight the influence of the thiazolidine-1,1-dione group on proton environments, while mass spectrometry confirms its molecular integrity. Such data are crucial for quality control in research settings, addressing common questions about "compound verification techniques for novel structures."

Environmental and safety profiles of 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione are also under evaluation. While not classified as hazardous, proper handling protocols are emphasized—a response to increasing searches about "green chemistry approaches for heterocycle synthesis." Researchers are investigating solvent-free methods to produce this compound, aligning with sustainability goals in chemical manufacturing.

The commercial availability of CAS 1702993-63-2 through specialty chemical suppliers has facilitated broader academic and industrial exploration. This accessibility addresses frequent queries about "sourcing rare heterocyclic compounds," particularly from researchers seeking to explore structure-activity relationships without undertaking complex syntheses.

Looking ahead, computational studies are probing the 3D interactions of 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione with biological targets. Molecular docking simulations suggest favorable binding geometries with certain enzyme active sites—an area of intense interest given the compound’s potential as a privileged structure in pharmacophore development.

In conclusion, 2-(azepan-4-yl)-1lambda6,2-thiazolidine-1,1-dione represents a compelling case study in the intersection of synthetic chemistry and applied research. Its dual utility in life sciences and materials development positions it as a compound worthy of continued investigation, particularly as the scientific community seeks multifunctional chemical platforms for next-generation innovations.